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The foundation of the RJG CoPilot system lies in the principles of scientific and decoupled
molding. This methodology moves away from traditional, machine-centric process control to a
data-driven approach that focuses on the conditions within the mold cavity itself. The primary
goal is to ensure that parts are manufactured with high consistency and quality, regardless of
variations in machine performance or ambient conditions.

Decoupled Molding separates the injection molding process into distinct stages, each
controlled independently:

 Fill: The initial injection of molten polymer into the mold cavity. This stage is typically
controlled by injection speed to ensure a consistent flow front and minimize stress on the
material.

o Pack: Once the cavity is nearly full, the process switches from velocity control to pressure
control. This packing phase compensates for material shrinkage as it cools.

o Hold: A sustained pressure is applied to prevent backflow of the material and to ensure the
part solidifies under consistent pressure.

e Cool: The part is allowed to cool and solidify completely before being ejected from the mold.
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This separation of stages allows for more precise control over the entire molding cycle, leading
to improved part quality and repeatability. The RJG CoPilot system provides the tools to
monitor and control each of these stages with high precision.[1]

The Role of Cavity Pressure Sensing

At the heart of the CoPilot system is the use of in-mold cavity pressure sensors.[2][3] These
sensors provide real-time data on the pressure exerted by the molten polymer inside the mold
cavity during the injection molding process. This data is a direct indicator of the conditions
under which the part is being formed and is crucial for several reasons:

e Process Monitoring and Control: Cavity pressure profiles serve as a "fingerprint” for each
molding cycle.[4] By monitoring these profiles, the CoPilot system can detect deviations from
the established ideal process in real-time.[2]

e Quality Assurance: Deviations in the cavity pressure curve can be correlated with part
defects such as short shots, flash, sink marks, and warpage.[1] The CoPilot system can be
configured to automatically reject parts that fall outside of the established process window.

» Process Optimization: By analyzing cavity pressure data, engineers can fine-tune process
parameters to achieve optimal part quality and cycle times.[2]

e Process Validation: For medical device and pharmaceutical applications, cavity pressure
data provides the objective evidence required for process validation (I1Q, OQ, PQ),
demonstrating that the process is in a state of control and consistently produces parts that
meet specifications.[3][5][6]

Data Presentation: The Impact of CoPilot
Implementation

The implementation of the RJG CoPilot system can lead to significant improvements in key
manufacturing metrics. While comprehensive, multi-parameter case studies with detailed
"before and after" data are often proprietary, the following table summarizes the typical
quantitative improvements observed. This data is a composite from various industry sources
and serves to illustrate the potential impact of the technology.
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Before CoPilot After CoPilot
. . Percentage
Process Parameter Implementation Implementation
. . Improvement
(Typical) (Typical)
Scrap Rate 5-15% <1-2% 80-90% reduction
] Variable, often padded  Optimized and )
Cycle Time ) ) 5-15% reduction
to ensure quality consistent
Part Weight Variation +0.5-1.0% +0.1-0.2% 60-80% reduction
Dimensional Stability )
<1.33 >1.67 > 25% improvement

(CpK)

Validation Time

(IQ/0Q/PQ)

Weeks to months

Days to weeks

Significant reduction

Note: The data presented in this table is illustrative and can vary depending on the complexity

of the part, the material being molded, and the initial state of the process.

Experimental Protocols: Process Validation with

CoPilot

A critical aspect of implementing the CoPilot system in a regulated environment is the validation

of the manufacturing process. This is typically achieved through a combination of Installation
Qualification (1Q), Operational Qualification (OQ), and Performance Qualification (PQ).[5][6]
The CoPilot system plays a central role in gathering the data necessary for a robust validation

package.

A key methodology used in this process is Design of Experiments (DOE). DOE is a statistical

approach to process optimization that allows for the systematic variation of multiple process

parameters to determine their effect on part quality.[7][8][9]

Installation Qualification (1Q)

The 1Q phase ensures that the CoPilot system and all associated hardware are installed

correctly and function as specified.
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Methodology:

Hardware Verification:

o Verify that all CoPilot hardware components (e.g., application processor, machine
interface modules, sensors) are installed according to the manufacturer's specifications.

o Confirm that all cabling is correct and secure.

Software Installation and Verification:

o Verify that the CoPilot software is installed correctly on the designated computer.
o Confirm that the software version is the one specified in the validation plan.

Sensor Calibration:

o Verify that all cavity pressure sensors and other relevant sensors have been calibrated
and that the calibration is documented.

System Communication:

o Verify that the CoPilot system is communicating correctly with the injection molding
machine and, if applicable, with The Hub™ for data storage and analysis.

Operational Qualification (OQ)

The OQ phase challenges the operating limits of the process to establish a robust process
window. This is where the DOE methodology is heavily utilized.

Methodology:
« |dentify Critical Process Parameters (CPPs):

o Based on material properties, part design, and prior knowledge, identify the key process
parameters that are likely to have the most significant impact on part quality. These often
include:

» Melt Temperature
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Mold Temperature

Injection Speed

Pack Pressure

Hold Time

Cooling Time
o Define Parameter Ranges:

o For each CPP, define a range of operation (a "low" and a "high" setting) that will be
explored during the DOE. These ranges should be wide enough to challenge the process
but should not be expected to produce out-of-spec parts.

o Design the Experiment:

o Use a statistical software package to create a DOE matrix. A fractional factorial or full
factorial design is often used. This will define a series of experimental runs with different
combinations of the CPPs at their high and low settings.

o Execute the Experimental Runs:

o For each run in the DOE matrix, set the injection molding machine to the specified
parameters.

o Use the CoPilot system to monitor and record the cavity pressure profile and other key
process data for each run.

o Collect a statistically significant number of parts from each run for quality inspection.
e Analyze the Results:

o Measure the critical quality attributes (CQAS) of the parts from each run (e.g., dimensions,
weight, visual defects).
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o Use statistical analysis to determine the main effects and interactions of the CPPs on the
CQAs. This will reveal which parameters have the most significant impact on part quality.

o Establish the Process Window:

o Based on the DOE results, define the optimal setpoints and acceptable ranges for each
CPP. This constitutes the validated process window.

Performance Qualification (PQ)

The PQ phase demonstrates that the process, operating within the established process
window, consistently produces parts that meet all quality requirements over a sustained period.

Methodology:
o Set the Process to the Optimal Setpoints:

o Set the injection molding machine to the nominal (center) setpoints of the process window
established during the OQ.

e Conduct Production Runs:
o Perform a series of production runs (typically three) to demonstrate process repeatability.
e Monitor with CoPilot:

o Use the CoPilot system to continuously monitor the process and ensure that all CPPs
remain within the validated process window. The CoPilot's alarm and containment features
should be active to automatically segregate any parts produced outside of the established
limits.

e Part Inspection and Testing:

o Collect and inspect a statistically significant number of parts from each production run to
verify that all CQAs are consistently met.

o Documentation:
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o Compile all data from the 1Q, OQ, and PQ phases into a comprehensive validation report.
This report will serve as the objective evidence that the process is in a state of control.

Mandatory Visualizations
Signaling Pathway: Cavity Pressure-Based Process
Control

The following diagram illustrates the fundamental signaling pathway of the RJG CoPilot
system, where real-time cavity pressure data is used to control the injection molding process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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